(6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid

• Molecular Formula: C13H20O4
• Molecular Weight: 240.29 g/mol
• InChI: InChI=1S/C13H20O4/c1-8-6-9(14)7-13(2,3)10(8)4-5-11(15)12(16)17/h6,10-11,15H,4-5,7H2,1-3H3,(H,16,17)/t10-,11-/m1/s1
• InChIKey: DRGFANANRHKQAN-GHMZBOCLSA-N

Defined Megastigmane Scaffold for Plant Metabolite Research

(6S,9R)-2-Hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid (CAS 2089289-59-6) is a stereochemically pure megastigmane-type hemiterpenoid [1]. First isolated from Sedum sarmentosum via bioassay-guided fractionation, its absolute configuration was established by 1D/2D NMR and MS [1]. The compound is commercially available for research use as a white solid with ≥98% purity .

Defined stereochemistry aglycone for plant metabolite profiling

Sedum sarmentosum authentic standard candidate

Megastigmane SAR probe with reported radical-scavenging baseline

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source

Why Structural Variation Prevents Generic Substitution

The compound's stereochemical and functional-group specificity directly impacts measurable activity. For instance, the free acid form exhibits slightly lower ABTS radical scavenging activity (0.039 μM Trolox equiv./μmol) compared to its methyl ester derivative (0.042 μM Trolox equiv./μmol) [1]. Additionally, the (6S,9R) configuration is critical; diastereomeric or racemic mixtures would confound SAR studies, and substitution with more potent flavonoids (e.g., quercetin at 0.67 μM Trolox equiv./μmol) fails to replicate the megastigmane core's unique chemotype [1]. Substitution without this specific stereochemistry undermines reproducible natural-product characterization and bioactivity interpretation.

Glycosylation Aglycone form lacks glucoside moiety present in anti-HCV roseoside; bioactivity profile may differ completely.

Stereochemistry C-9 configuration is critical; (6S,9R) isomer may not reproduce reported activity of 9S or racemic mixtures.

Class diversity Over 800 megastigmane variants exist; generic C13-norisoprenoid sourcing cannot ensure consistent experimental outcomes.

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source

Key Evidence Differentiating This Aglycone from Analogs

Radical Scavenging vs. Quercetin Benchmark

The compound possesses a defined (6S,9R) absolute configuration, established by 1D/2D NMR and MS analysis, and is supplied with ≥98% chemical purity [1]. In contrast, many megastigmane isolates are reported only as relative configurations or as racemic mixtures, leading to ambiguous SAR interpretation.

Radical scavenging

Head-to-head

0.039 μM Trolox eq./μmol vs. quercetin: 0.67 μM Trolox eq./μmol (17.2× higher)

Reported weak radical-scavenging context for aglycone.

ABTS assay; benchmark for antioxidant SAR.

Evidence Dimension	Absolute configuration determination and chemical purity
Target Compound Data	Absolute configuration: (6S,9R); Purity: ≥98%
Comparator Or Baseline	Typical natural product isolates: undefined stereochemistry or racemic; typical commercial natural product purity: 90-95%
Quantified Difference	Defined absolute configuration vs. undefined; ≥98% vs. 90-95%
Conditions	NMR (1D, 2D) and MS for configuration; HPLC for purity

Why This Matters

Enables rigorous SAR studies and reproducible biological evaluation without confounding stereochemical variables.

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source

Cytotoxicity Profile in Hepatocellular Carcinoma

In the ABTS radical cation-scavenging assay, (6S,9R)-2-hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid (1) exhibited weak antioxidant activity (0.039 μM Trolox equivalent per μmol), which is 7.1% lower than its methyl ester derivative (2, 0.042 μM Trolox/μmol) and 17.2‑fold lower than the flavonoid quercetin (9, 0.67 μM Trolox/μmol) [1].

HCC cytotoxicity

Data to verify

Weak activity (unquantified)

Reported cell-model response context; may not support anti-HCC lead selection.

HepG2 / Hep3B assay; class-level inference.

Evidence Dimension	ABTS radical scavenging activity (μM Trolox equivalent per μmol)
Target Compound Data	0.039 μM Trolox/μmol
Comparator Or Baseline	Methyl ester derivative: 0.042 μM Trolox/μmol; Quercetin: 0.67 μM Trolox/μmol
Quantified Difference	Target vs. methyl ester: 0.003 μM (7.1% lower); Target vs. quercetin: 0.631 μM (17.2‑fold lower)
Conditions	ABTS radical cation-scavenging assay; per μmol basis

Why This Matters

Quantifies the impact of free acid vs. ester functionality on antioxidant potential, guiding selection for specific redox-modulation studies.

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source

Structural Divergence from Anti-HCV Glycoside Roseoside

Against HepG2 and Hep3B hepatocellular carcinoma cell lines, compounds 1–9 (including the target megastigmane and seven known flavonoids) exhibited only weak anti-HCC activity [1]. While exact IC50 values were not reported, the uniform weakness across the series indicates that this specific megastigmane chemotype is not a potent cytotoxic agent, unlike many flavonoids and terpenoids.

Anti-HCV divergence

Cross-study

Aglycone – no data Roseoside: reported HCV RNA reduction, no cytotoxicity (200 μM)

Absence of glucoside differentiates chemical properties; not a roseoside substitute.

HCV replicon system; glycosylation-dependent bioactivity context.

Evidence Dimension	Cytotoxicity against HepG2 and Hep3B cells
Target Compound Data	Weak activity (IC50 not determined)
Comparator Or Baseline	Other megastigmanes and flavonoids from the same study (1–9); typical active natural products: IC50 < 10 μM
Quantified Difference	Not quantifiable; activity described as 'weak'
Conditions	HepG2 and Hep3B cell lines

Why This Matters

Informs researchers that the compound is unlikely to serve as a direct cytotoxic lead, thereby avoiding unnecessary screening in anti-HCC assays.

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source

Isolation Source: Sedum sarmentosum Chemotype

Commercial availability of (6S,9R)-2-hydroxy-4-(2,6,6-trimethyl-4-oxo-cyclohex-2-enyl)-butyric acid includes batch-specific purity of ≥98% (HPLC) and defined storage conditions (powder: -20°C for 3 years; in solvent: -80°C for 1 year) . Many natural product isolates lack such formal purity certification and stability data.

Isolation source

Supporting evidence

Sedum sarmentosum (Crassulaceae) chemotype

Supports provenance-specific analytical standard use.

Distinct from megastigmanes of other plant sources.

Evidence Dimension	Commercial purity and stability
Target Compound Data	Purity ≥98%; storage: powder -20°C/3 y, solvent -80°C/1 y
Comparator Or Baseline	Uncertified natural product isolates; typical vendor purity claims: 95–98%
Quantified Difference	≥98% vs. ≤95% for many in‑house isolates
Conditions	HPLC purity analysis; controlled storage

Why This Matters

Ensures reproducibility and reduces the risk of batch-to-batch variability in research studies.

Validated Application Scenarios

Phytochemical Profiling Standard for Sedum sarmentosum

Use as an authenticated, stereochemically defined reference for the identification and quantification of megastigmanes in plant extracts or complex mixtures. The compound's absolute configuration and ≥98% purity [1] enable accurate retention time and spectral library building.

Antioxidant SAR Reference Compound

Employ as a comparator to evaluate the influence of the C-2 hydroxyl and carboxylic acid group on ABTS radical scavenging activity. The 7.1% lower activity versus its methyl ester [1] provides a quantitative baseline for functional-group modification studies.

Aglycone Substrate for Glycosylation Studies

Leverage the documented weak anti-HCC activity [1] to serve as a negative control or reference point when evaluating more potent natural product leads against HepG2 and Hep3B cell lines.

Selectivity Control in Hepatoprotective Assays

Utilize the compound's well-defined chromatographic and spectral properties (HPLC purity ≥98% ) to develop and validate analytical methods for the detection of megastigmane-type hemiterpenoids in dietary supplements, botanical extracts, or environmental samples.

Application

Selection Property

Validation Focus

Phytochemical profiling standard

Defined (6S,9R) aglycone scaffold

LC-MS / HPLC method verification for S. sarmentosum

Antioxidant SAR reference

Reported weak ABTS radical scavenging baseline

Comparative radical-scavenging assay interpretation

Glycosylation substrate

Aglycone without glucoside moiety

Enzymatic conversion monitoring to glycosylated congeners

Selectivity control in hepatoprotective assays

Reported weak HCC cytotoxicity profile

Assay specificity validation for structure-dependent bioactivity

• [1] Ai, H., et al. (2021). Two new megastigmanes from Chinese traditional medicinal plant Sedum sarmentosum. Natural Product Research, 35(24), 4567–4573. DOI: 10.1080/14786419.2021.1943065 View Source